Deoxycytidine-diphosphate
Overview
Description
DCDP(3-) is a 2'-deoxyribonucleoside 5'-diphosphate obtained by deprotonation of the diphosphate OH groups of 2'-deoxycytidine 5'-diphosphate (dCDP). It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate base of a dCDP.
Scientific Research Applications
Modulation in Cancer and Antiviral Therapy
- Role in Antiviral and Anticancer Agents : Liou et al. (2010) found that human UMP/CMP kinase, which phosphorylates dCMP, plays a crucial role in the metabolism of deoxycytidine analogs used in antiviral and anticancer treatments. Modulation of this kinase impacts the cellular sensitivity to these analogs in cell lines (Liou et al., 2010).
DNA Synthesis and Replication
- Intracellular Dynamics of DNA-Centered Processes : Guan et al. (2011) developed a probe, 5‐Ethynyl‐2′‐deoxycytidine triphosphate (EdCTP), to study the in vivo dynamics of DNA replication, repair, and cytosine demethylation (Guan et al., 2011).
- Enzymatic Synthesis of Labeled DNA : Kuba et al. (2022) synthesized 2'-deoxycytidine triphosphates with solvatochromic fluorophores for polymerase synthesis of labeled DNA, aiding in the detection of DNA-protein interactions (Kuba et al., 2022).
Biosynthesis and Pharmacokinetics
- Biosynthesis of dCTP : Bao et al. (2005) explored the enzyme reaction mechanism and kinetics for the biosynthesis of dCTP from dCDP, providing insights for more efficient production methods (Bao et al., 2005).
- Intracellular Pharmacokinetics : Derissen et al. (2018) investigated the intracellular pharmacokinetics of gemcitabine and its diphosphate and triphosphate forms, crucial for understanding its antineoplastic effects (Derissen et al., 2018).
Molecular Interactions and Detection
- Detection of Protein-DNA Interactions : Güixens-Gallardo & Hocek (2021) developed a method for constructing fluorescence light-up DNA probes that change color and intensity when interacting with proteins or lipids, leveraging modified deoxycytidine triphosphates (Güixens-Gallardo & Hocek, 2021).
Other Research Applications
- Electron Attachment to DNA Strands : Gu et al. (2007) studied electron attachment to nucleotides including deoxycytidine-diphosphate, providing insights into the properties of DNA single strands and their interactions with electrons (Gu et al., 2007).
properties
Molecular Formula |
C9H12N3O10P2-3 |
|---|---|
Molecular Weight |
384.15 g/mol |
IUPAC Name |
[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate |
InChI |
InChI=1S/C9H15N3O10P2/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(21-8)4-20-24(18,19)22-23(15,16)17/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H2,10,11,14)(H2,15,16,17)/p-3/t5-,6+,8+/m0/s1 |
InChI Key |
FTDHDKPUHBLBTL-SHYZEUOFSA-K |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])[O-])O |
Canonical SMILES |
C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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